Cas no 1804892-48-5 (Ethyl 3-chloromethyl-6-cyano-2-(trifluoromethoxy)benzoate)

Ethyl 3-chloromethyl-6-cyano-2-(trifluoromethoxy)benzoate is a versatile benzoate derivative featuring a trifluoromethoxy group, chloromethyl substituent, and cyano functionality. The trifluoromethoxy group enhances lipophilicity and metabolic stability, making the compound valuable in agrochemical and pharmaceutical research. The chloromethyl moiety offers reactivity for further derivatization, while the cyano group contributes to electronic properties and potential binding interactions. This multifunctional structure is useful as an intermediate in synthesizing biologically active compounds, particularly in the development of herbicides, insecticides, and small-molecule therapeutics. Its well-defined reactivity profile allows for selective modifications, facilitating the exploration of structure-activity relationships in medicinal and agrochemical applications.
Ethyl 3-chloromethyl-6-cyano-2-(trifluoromethoxy)benzoate structure
1804892-48-5 structure
Product Name:Ethyl 3-chloromethyl-6-cyano-2-(trifluoromethoxy)benzoate
CAS No:1804892-48-5
MF:C12H9ClF3NO3
MW:307.65297293663
CID:4796256
Update Time:2025-05-21

Ethyl 3-chloromethyl-6-cyano-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-chloromethyl-6-cyano-2-(trifluoromethoxy)benzoate
    • Inchi: 1S/C12H9ClF3NO3/c1-2-19-11(18)9-8(6-17)4-3-7(5-13)10(9)20-12(14,15)16/h3-4H,2,5H2,1H3
    • InChI Key: XAXKAWCJIBZITL-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC(C#N)=C(C(=O)OCC)C=1OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 393
  • XLogP3: 3.4
  • Topological Polar Surface Area: 59.3

Ethyl 3-chloromethyl-6-cyano-2-(trifluoromethoxy)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015018253-1g
Ethyl 3-chloromethyl-6-cyano-2-(trifluoromethoxy)benzoate
1804892-48-5 97%
1g
1,534.70 USD 2021-05-31

Additional information on Ethyl 3-chloromethyl-6-cyano-2-(trifluoromethoxy)benzoate

Ethyl 3-chloromethyl-6-cyano-2-(trifluoromethoxy)benzoate (CAS No. 1804892-48-5): A Comprehensive Overview

Ethyl 3-chloromethyl-6-cyano-2-(trifluoromethoxy)benzoate (CAS No. 1804892-48-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative features a unique combination of functional groups, including a chloromethyl, cyano, and trifluoromethoxy moiety, which contribute to its versatile reactivity and potential applications. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and material science.

The molecular structure of Ethyl 3-chloromethyl-6-cyano-2-(trifluoromethoxy)benzoate makes it a valuable intermediate in synthetic chemistry. The presence of the cyano group (-CN) and trifluoromethoxy group (-OCF3) enhances its electron-withdrawing properties, which is crucial for designing bioactive molecules. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such compounds, as they align with the demand for sustainable and efficient synthetic routes.

One of the key applications of Ethyl 3-chloromethyl-6-cyano-2-(trifluoromethoxy)benzoate lies in its role as a building block for heterocyclic compounds. Heterocycles are fundamental to many pharmaceuticals, and this compound's reactive chloromethyl group allows for facile derivatization. For instance, it can undergo nucleophilic substitution reactions to form thioethers or amines, which are pivotal in developing antimicrobial agents and central nervous system (CNS) drugs.

In the context of agrochemical innovation, Ethyl 3-chloromethyl-6-cyano-2-(trifluoromethoxy)benzoate has shown promise in the synthesis of novel pesticides and herbicides. The trifluoromethoxy group is particularly noteworthy, as it often imparts enhanced metabolic stability and lipophilicity to agrochemicals, improving their efficacy. This aligns with the growing focus on sustainable agriculture and the need for environmentally friendly pest control solutions.

The compound's physicochemical properties, such as solubility and stability, are also of interest to researchers. Its ethyl ester functionality improves solubility in organic solvents, facilitating its use in various reaction conditions. Additionally, the cyano group can participate in cyclization reactions, making it a versatile precursor for polycyclic aromatic systems used in materials science.

Market dynamics for Ethyl 3-chloromethyl-6-cyano-2-(trifluoromethoxy)benzoate reflect the broader trends in fine chemicals and custom synthesis. With the rise of contract research organizations (CROs) and specialty chemical suppliers, demand for high-purity intermediates like this compound has surged. Researchers often inquire about its synthetic protocols, scalability, and safety data, underscoring the need for detailed technical documentation.

From an SEO perspective, common search queries related to this compound include "synthesis of Ethyl 3-chloromethyl-6-cyano-2-(trifluoromethoxy)benzoate," "applications of trifluoromethoxy compounds," and "buy CAS 1804892-48-5." Addressing these queries with accurate, well-structured content can enhance visibility and engagement. Furthermore, integrating keywords like pharmaceutical intermediates and agrochemical building blocks ensures alignment with industry-specific search trends.

In summary, Ethyl 3-chloromethyl-6-cyano-2-(trifluoromethoxy)benzoate (CAS No. 1804892-48-5) is a multifaceted compound with significant potential in drug development, agrochemicals, and materials science. Its unique structural features and reactivity profile make it a valuable asset for researchers exploring innovative synthetic pathways and sustainable chemical solutions. As the demand for specialized intermediates grows, this compound is poised to remain a focal point in scientific and industrial applications.

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